Cas no 219817-25-1 (3-Pyridinemethanol,5-hydroxy-, 1-oxide)
219817-25-1 structure
Product Name:3-Pyridinemethanol,5-hydroxy-, 1-oxide
CAS No:219817-25-1
MF:C6H7NO3
MW:141.124681711197
CID:243723
Update Time:2024-01-26
3-Pyridinemethanol,5-hydroxy-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinemethanol,5-hydroxy-, 1-oxide
- 3-Pyridinemethanol, 5-hydroxy-, 1-oxide (9CI)
- 3-Pyridinemethanol, 5-hydroxy-, 1-oxide
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- Inchi: 1S/C6H7NO3/c8-4-5-1-6(9)3-7(10)2-5/h1-3,8-9H,4H2
- InChI Key: HNZQHRWXFLIERC-UHFFFAOYSA-N
- SMILES: C1[N+]([O-])=CC(O)=CC=1CO
Computed Properties
- Exact Mass: 141.043
- Monoisotopic Mass: 141.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.9A^2
3-Pyridinemethanol,5-hydroxy-, 1-oxide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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